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Compound of Interest

Compound Name: 2,5-Diethoxytetrahydrofuran

Cat. No.: B1583660

In-Depth Technical Guide to 2,5-
Diethoxytetrahydrofuran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2,5-diethoxytetrahydrofuran (CAS No. 3320-90-9), a versatile heterocyclic
organic compound. This document details its key characteristics, experimental protocols for its
synthesis, and its role in significant chemical transformations.

Core Physical and Chemical Properties

2,5-Diethoxytetrahydrofuran is a colorless liquid with a mild, fruity odor.[1] It is a stable
diether of tetrahydrofuran, existing as a mixture of cis and trans isomers. The quantitative
physical and chemical properties are summarized in the tables below for easy reference and
comparison.

Physical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1583660?utm_src=pdf-interest
https://www.benchchem.com/product/b1583660?utm_src=pdf-body
https://www.benchchem.com/product/b1583660?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CsH1603 [1112113114]

Molecular Weight 160.21 g/mol [1112][31[4]

Boiling Point 246.12 °C (estimated) [1]

63-67 °C at 20 mbar [51[6]

Melting Point Not available [1]

Density 1.0564 g/cm3 (estimated) [1]

0.98 g/cm?3 [7]

Refractive Index 1.4620 (estimated) [1]

Flash Point 56.7 °C [1]8]

Vapor Pressure 1.72 mmHg at 25 °C [1]
Chemical and Safety Properties

Property Value Source

CAS Number 3320-90-9 [11[2][3][4]

EINECS Number 222-026-3 [1]

Hazard Class 3.2 [1]

Packing Group 1] [1]

RIDADR 1993 [1]

Solubility Used as a solvent for a wide 0]

range of organic compounds.

Experimental Protocols
Synthesis of 2,5-Diethoxytetrahydrofuran

A documented method for the synthesis of 2,5-diethoxytetrahydrofuran involves the acid-

catalyzed cyclization of 4,4-diethoxy-1-butanal.[5][6]
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Materials:

e 4, 4-diethoxy-1-butanal

» Strongly acidic ion exchange resin (e.g., Amberlite IR-200c or Dowex MSC-1)
Procedure:

e A mixture of 4,4-diethoxy-1-butanal and a catalytic amount of a strongly acidic ion exchange
resin is prepared. For example, 32 g (0.2 mol) of 4,4-diethoxy-1-butanal can be mixed with
1.0 g of Amberlite IR-200c.[6] Alternatively, 80 g (0.5 mol) of the butanal can be combined
with 4 g of Dowex MSC-1.[5][6]

e The mixture is stirred at a controlled temperature for a specified duration. Reaction
conditions can be, for instance, 40 °C for 2 hours or 30 °C for 4 hours.[5][6]

» Upon completion, the ion exchange resin is removed by filtration.

e The resulting filtrate is then purified by distillation under reduced pressure. 2,5-
Diethoxytetrahydrofuran is collected at a head temperature of 64-67 °C at 20 mbar.[6]

This process yields a product that is a mixture of cis and trans isomers with a purity of
approximately 96.6% to 97.5%.[5][6] The yield, based on the converted 4,4-diethoxy-1-butanal,
is reported to be between 86.7% and 91%.[5][6]

Chemical Reactions and Applications

2,5-Diethoxytetrahydrofuran is a valuable intermediate in organic synthesis, primarily
recognized for its application in the Clauson-Kaas reaction for the synthesis of N-substituted
pyrroles.[9][10][11][12]

Clauson-Kaas Reaction

In the Clauson-Kaas reaction, 2,5-dialkoxytetrahydrofurans, such as 2,5-
diethoxytetrahydrofuran, react with primary amines in an acidic medium to form N-substituted
pyrroles.[9][10] The reaction proceeds through an acid-catalyzed ring-opening of the
tetrahydrofuran derivative to form a 1,4-dicarbonyl intermediate, which then condenses with the
primary amine to yield the pyrrole ring.
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This reaction is a cornerstone in the synthesis of a wide array of pyrrole-containing compounds,
which are significant scaffolds in pharmaceuticals and natural products.[10]

The general workflow for the synthesis of 2,5-diethoxytetrahydrofuran and its subsequent
use in the Clauson-Kaas reaction is depicted in the following diagram.

Synthesis and Application of 2,5-Diethoxytetrahydrofuran

Synthesis

Acidic lon P
Exchange Resin ey

Cyclization

4,4-Diethoxy-1-butanal

2,5-Diethoxytetrahydrofuran

Reactant

Clauson-Kaas Reaction

Acidic Medium N-Substituted Pyrrole

Reactant

Primary Amine

Click to download full resolution via product page
Workflow for 2,5-diethoxytetrahydrofuran synthesis and reaction.

Other Industrial Applications

Beyond its role in fine chemical synthesis, 2,5-diethoxytetrahydrofuran finds application in
various industrial sectors. It is utilized as a stabilizer for polymers, preventing degradation and
enhancing material stability.[1] Furthermore, it serves as a precursor in the production of certain
agrochemicals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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